Cas no 2137030-35-2 (4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-)

• Product Name: 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-
• CAS No: 2137030-35-2
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5255697
• PubChem ID: 165439396
• Update Time: 2025-07-23

4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-
• EN300-386332
• chloromethyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoate
• 2137030-35-2

• Inchi： 1S/C14H19ClN2O4/c1-14(2,3)21-13(19)17-11(12(18)20-9-15)8-10-4-6-16-7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,19)/t11-/m1/s1
• InChI Key： GBYLOFKUVHFHBI-LLVKDONJSA-N
• SMILES： ClCOC([C@@H](CC1C=CN=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 458.5±45.0 °C(Predicted)
• pka: 10.54±0.46(Predicted)

Additional information on 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)-

Comprehensive Overview of 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- (CAS No. 2137030-35-2)

The compound 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- (CAS No. 2137030-35-2) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a pyridine ring and a chloromethyl ester group, makes it a valuable building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the context of peptide coupling and protecting group strategies.

One of the most discussed topics in modern chemistry is the demand for chiral auxiliaries and stereoselective reagents. The (αR)-configuration of this compound aligns with the growing interest in enantiomerically pure pharmaceuticals, as highlighted by recent trends in FDA-approved drugs and green chemistry initiatives. The tert-butoxycarbonyl (Boc) protecting group in its structure further enhances its utility, as Boc is renowned for its stability and ease of removal under mild acidic conditions, a feature often queried in academic forums and search engines.

From a synthetic perspective, CAS No. 2137030-35-2 is often explored for its reactivity in nucleophilic substitution reactions, where the chloromethyl ester moiety acts as a key electrophile. This property is particularly relevant to researchers investigating prodrug design or bioconjugation techniques, which are hot topics in medicinal chemistry. Additionally, its pyridine scaffold contributes to applications in ligand design for catalysis, a field gaining traction due to the rise of transition-metal-catalyzed cross-coupling reactions.

Environmental and safety considerations are also prominent in user queries. While this compound is not classified as hazardous under standard regulations, its handling requires adherence to general laboratory safety protocols, such as the use of personal protective equipment (PPE) and proper ventilation. These precautions align with broader industry movements toward sustainable laboratory practices and waste reduction, which dominate discussions in scientific communities.

In summary, 4-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αR)- represents a versatile tool for chemists, bridging gaps between asymmetric synthesis, drug development, and catalysis research. Its relevance to cutting-edge scientific inquiries ensures continued interest in its properties and applications.